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For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Benzylpiperidine is a versatile heterocyclic amine that serves as a crucial building block in

the landscape of organic synthesis and medicinal chemistry. Its structural motif, characterized

by a piperidine ring N-substituted with a benzyl group, is recognized as a "privileged scaffold".

This designation stems from its frequent appearance in a multitude of biologically active

compounds, including approved pharmaceuticals.[1] The unique three-dimensional structure

and the presence of both a basic nitrogen atom and an aromatic ring allow for diverse chemical

modifications and specific interactions with biological targets.[1] This technical guide provides

an in-depth overview of the core physicochemical characteristics of 1-Benzylpiperidine,

offering essential data and methodologies for professionals engaged in research and

development.

Physicochemical Properties
The fundamental physical and chemical properties of 1-Benzylpiperidine are summarized in

the tables below, providing a consolidated resource for laboratory and computational

applications.
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Property Value Source(s)

CAS Number 2905-56-8 [2][3]

Molecular Formula C₁₂H₁₇N [2][3]

Molecular Weight 175.27 g/mol [3]

Appearance
Colorless to slightly yellow

clear liquid
[2]

Density 0.950 - 0.96 g/mL [2]

Boiling Point 120-123 °C (at 9 mmHg) [4]

Refractive Index n20/D 1.526 - 1.53 [2]

pKa (predicted) 9.02 ± 0.10

Solubility Profile
1-Benzylpiperidine exhibits solubility characteristics typical of a tertiary amine with a

significant hydrophobic component.

Solvent Solubility Source(s)

Water Insoluble [5]

Ethanol Soluble [5]

Methanol High to Miscible (Predicted) [6]

Dimethyl Sulfoxide (DMSO) High (Predicted) [6]

Acetone Soluble [5]

Toluene Moderate to High (Predicted) [6]

Xylene Moderate to High (Predicted) [6]

Spectral Data Summary
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Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of 1-
Benzylpiperidine.

Spectroscopy Key Features Source(s)

¹H NMR
Signals corresponding to the

benzyl and piperidine protons.
[7]

¹³C NMR

Resonances for the carbon

atoms of the benzyl and

piperidine rings.

[7][8]

Infrared (IR)

Characteristic peaks for C-H

(aromatic and aliphatic), C-N,

and C=C (aromatic) stretching

and bending vibrations.

[3]

Mass Spectrometry (MS)

Molecular ion peak and

characteristic fragmentation

pattern.

[3]

Experimental Protocols
The following sections detail generalized yet comprehensive methodologies for the

determination of key physicochemical and spectral properties of 1-Benzylpiperidine. These

protocols are intended to serve as a foundation for laboratory practice.

Determination of Boiling Point (Distillation Method)
Objective: To determine the boiling point of 1-Benzylpiperidine at a given pressure.

Apparatus:

Round-bottom flask

Heating mantle or oil bath

Distillation head with a thermometer adapter
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Condenser

Receiving flask

Boiling chips

Thermometer

Procedure:

Place a small volume of 1-Benzylpiperidine into the round-bottom flask, along with a few

boiling chips to ensure smooth boiling.

Assemble the distillation apparatus. The thermometer bulb should be positioned just below

the side arm of the distillation head to accurately measure the temperature of the vapor that

is distilling.

Begin heating the flask gently.

Observe the temperature as the liquid begins to boil and the vapor condenses.

The boiling point is the temperature at which the vapor and liquid are in equilibrium,

observed as a stable temperature reading on the thermometer while the liquid is distilling.

Record the atmospheric pressure at which the measurement is taken.

Determination of Density
Objective: To determine the density of 1-Benzylpiperidine.

Apparatus:

Pycnometer or a graduated cylinder and an analytical balance.

Procedure (using a graduated cylinder):

Weigh a clean, dry graduated cylinder on an analytical balance and record its mass.

Carefully add a known volume of 1-Benzylpiperidine to the graduated cylinder.
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Weigh the graduated cylinder containing the liquid and record the new mass.

The mass of the liquid is the difference between the two recorded masses.

The density is calculated by dividing the mass of the liquid by its volume (Density =

Mass/Volume).

Spectroscopic Analysis
Objective: To obtain ¹H and ¹³C NMR spectra for structural confirmation.

Sample Preparation:

Dissolve 5-25 mg of 1-Benzylpiperidine in approximately 0.6-0.7 mL of a deuterated solvent

(e.g., CDCl₃ or DMSO-d₆).[9]

Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean,

dry NMR tube to remove any particulate matter.[10]

Cap the NMR tube and ensure the sample height is adequate for the spectrometer.

Instrumentation and Data Acquisition:

A standard NMR spectrometer (e.g., 300 or 400 MHz) is used.

For ¹H NMR, a standard pulse program (e.g., zg30) is typically employed.[11]

For ¹³C NMR, a proton-decoupled pulse program is used to obtain a spectrum with singlet

peaks for each unique carbon atom.[11]

The chemical shifts are referenced to the residual solvent peak or an internal standard like

tetramethylsilane (TMS).

Objective: To identify the functional groups present in 1-Benzylpiperidine.

Sample Preparation (for a liquid sample):

Place a drop of 1-Benzylpiperidine between two salt plates (e.g., NaCl or KBr).
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Gently press the plates together to form a thin liquid film.

Instrumentation and Data Acquisition:

An FTIR spectrometer is used to record the spectrum.

A background spectrum of the clean salt plates is typically recorded first.

The sample is then placed in the spectrometer's sample compartment, and the spectrum is

acquired over the standard mid-IR range (e.g., 4000-400 cm⁻¹).

Objective: To determine the molecular weight and fragmentation pattern of 1-
Benzylpiperidine.

Sample Introduction and Ionization:

The sample is introduced into the mass spectrometer, often via Gas Chromatography (GC-

MS) for volatile compounds like 1-Benzylpiperidine.[12]

In the ion source, the molecules are ionized, typically by electron impact (EI) or chemical

ionization (CI).[13]

Mass Analysis and Detection:

The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z)

by a mass analyzer.

A detector records the abundance of each ion, generating a mass spectrum.

Role in Synthesis and Drug Discovery
1-Benzylpiperidine is a cornerstone in the synthesis of a wide array of pharmaceutical agents,

particularly those targeting the central nervous system.[2] Its utility as a versatile scaffold allows

for the systematic modification of its structure to optimize pharmacological activity, selectivity,

and pharmacokinetic properties. A notable example is its role as a key intermediate in the

synthesis of Donepezil, a widely used medication for the treatment of Alzheimer's disease.[14]

[15][16]
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The following diagram illustrates the central role of the 1-benzylpiperidine scaffold as a

building block for creating a library of diverse derivatives for drug discovery.

Core Scaffold

Synthetic Modifications

Resulting Derivatives

1-Benzylpiperidine

Substitution on Benzyl Ring
(e.g., -Cl, -F, -OCH3)

Modification

Substitution on Piperidine Ring
(e.g., -CN, -CHO, -COOH)

Modification

Derivatization of Piperidine Nitrogen
(Post-synthesis modification)

Modification

Analgesics Antiviral Agents Neurological Disorder Therapeutics
(e.g., Donepezil) Other Bioactive Molecules

Click to download full resolution via product page

Caption: Synthetic utility of the 1-Benzylpiperidine scaffold.

The diagram illustrates how the core 1-benzylpiperidine structure can be systematically

modified at various positions to generate a diverse library of derivatives. These derivatives

have been explored for a range of therapeutic applications, highlighting the importance of this

scaffold in drug discovery.[1]

Conclusion
1-Benzylpiperidine is a compound of significant interest due to its foundational role in the

synthesis of complex organic molecules and pharmaceuticals. A thorough understanding of its

physicochemical properties, as detailed in this guide, is paramount for its effective and safe

utilization in research and development. The provided data and experimental protocols offer a

valuable resource for scientists and professionals, facilitating further innovation in the fields of

chemistry and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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